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Compound of Interest

Compound Name: 2-Propene-1-sulfonic acid

CAS No.: 1606-80-0

Cat. No.: B167490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of prop-2-ene-1-sulfonic acid, commonly known

as allylsulfonic acid. It delves into its fundamental chemical identity, synthesis, and burgeoning

applications in the pharmaceutical sciences, offering field-proven insights for professionals in

research and drug development.

Chemical Identity: Nomenclature and Synonyms
The systematic and unambiguous identification of a chemical entity is paramount in scientific

discourse. Prop-2-ene-1-sulfonic acid is the name designated by the International Union of

Pure and Applied Chemistry (IUPAC), which precisely describes its molecular structure.

However, in literature and commercial contexts, it is frequently referred to by a variety of

synonyms. Its sodium salt, in particular, is widely used and has its own set of common names.

IUPAC Name: prop-2-ene-1-sulfonic acid[1]

Common Synonyms:
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Allylsulfonic acid[1]

2-Propene-1-sulfonic acid[1]

Allyl sulphonic acid[1]

The sodium salt of this acid is also of significant commercial and scientific interest.

IUPAC Name of Sodium Salt: sodium prop-2-ene-1-sulfonate[2][3]

Synonyms of Sodium Salt:

Sodium allylsulfonate[2][3]

Allylsulfonic acid, sodium salt[2][3]

2-Propene-1-sulfonic acid, sodium salt[2][3]

A comprehensive list of identifiers for sodium allylsulfonate is provided in the table below.

Identifier Type Identifier Source

CAS Number 2495-39-8 Chemical Abstracts Service

EC Number 219-676-5 European Community

UNII 7SGF7TB9O2 Unique Ingredient Identifier

Physicochemical Properties
Understanding the physicochemical properties of allylsulfonic acid is crucial for its handling,

application, and the design of experimental protocols. The data for the more commonly handled

sodium salt is more readily available.
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Property
Value (for Sodium
Allylsulfonate)

Source

Molecular Formula C3H5NaO3S [2]

Molecular Weight 144.12 g/mol [2]

Appearance
White to almost white powder

or crystal
[2]

Melting Point 242 °C (decomposes) [2]

Solubility

Soluble in water (4 g/100 mL),

alcohol, and

dimethylformamide

[2]

Stability

Stable under normal

conditions, but incompatible

with strong oxidizing agents.

[2]

Synthesis of Prop-2-ene-1-sulfonic Acid
The synthesis of allylsulfonic acid is a key process for its utilization in various applications.

While the sodium salt is more commonly synthesized directly, the free acid can be obtained

from its salt or through direct sulfonylation of an allyl precursor.

Synthesis of Sodium Allylsulfonate
A prevalent industrial method for the synthesis of sodium allylsulfonate involves the reaction of

allyl chloride with sodium sulfite in an aqueous medium. This nucleophilic substitution reaction

is a robust and scalable process.

Allyl Chloride

Aqueous Reaction

Sodium Sulfite

Sodium Allylsulfonate

Sodium Chloride (byproduct)
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Caption: Synthesis of sodium allylsulfonate from allyl chloride and sodium sulfite.

A detailed experimental protocol for this synthesis is outlined below:

Experimental Protocol: Synthesis of Sodium Allylsulfonate

Materials:

Allyl chloride

Anhydrous sodium sulfite

Deionized water

Phase transfer catalyst (e.g., polyethylene glycol)

Polymerization inhibitor (e.g., hydroquinone)

Procedure:

In a reaction vessel equipped with a stirrer, reflux condenser, and thermometer, dissolve

anhydrous sodium sulfite in deionized water.

Add the phase transfer catalyst and polymerization inhibitor to the solution and stir until a

homogeneous mixture is obtained.

Slowly add allyl chloride to the reaction mixture. The addition should be controlled to

maintain the reaction temperature within a specified range, typically around 80-90°C.

After the addition is complete, continue to stir the mixture at the reaction temperature for a

set period (e.g., 4-6 hours) to ensure the completion of the reaction.

Monitor the reaction progress by analyzing the disappearance of allyl chloride.

Upon completion, the reaction mixture contains sodium allylsulfonate and sodium chloride as

a byproduct. The product can be purified by crystallization.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b167490/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-prop-2-ene-1-sulfonic-acid
https://patents.google.com/patent/CN108675947B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Free Prop-2-ene-1-sulfonic Acid
The free acid can be prepared from its sodium salt by ion exchange chromatography. This

method allows for the removal of sodium ions and their replacement with protons.

Aqueous Solution of
Sodium Allylsulfonate

Cation Exchange Resin
(H+ form)

Aqueous Solution of
Allylsulfonic Acid

Sodium Ions
(retained on resin)

Click to download full resolution via product page

Caption: Preparation of free allylsulfonic acid via ion exchange.

Experimental Protocol: Preparation of Prop-2-ene-1-sulfonic Acid

Materials:

Sodium allylsulfonate

Strongly acidic cation exchange resin (H+ form)

Deionized water

Glass chromatography column

Procedure:

Prepare a slurry of the cation exchange resin in deionized water and pack it into a glass

chromatography column.

Wash the packed resin thoroughly with deionized water until the eluent is neutral.

Dissolve a known amount of sodium allylsulfonate in a minimal amount of deionized water.

Carefully load the sodium allylsulfonate solution onto the top of the resin bed.
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Elute the column with deionized water. The allylsulfonic acid will pass through the column

while the sodium ions will be retained by the resin.

Collect the eluent containing the free allylsulfonic acid. The progress of the elution can be

monitored by checking the pH of the collected fractions.

The aqueous solution of allylsulfonic acid can be concentrated under reduced pressure to

obtain the desired concentration.

Applications in Drug Development
The unique chemical structure of allylsulfonic acid, featuring both a reactive allyl group and a

hydrophilic sulfonic acid moiety, makes it a valuable monomer for the synthesis of functional

polymers with applications in the pharmaceutical field.

Polymer-Based Drug Delivery Systems
Allylsulfonic acid can be copolymerized with other monomers to create a variety of polymers

with tailored properties for drug delivery. These polymers can form hydrogels, microspheres,

and other nanostructures that can encapsulate and control the release of therapeutic agents.[5]

Hydrogels: Copolymers of allylsulfonic acid can form hydrogels that exhibit pH-sensitive

swelling behavior.[6] This property can be exploited for targeted drug delivery to specific sites

in the gastrointestinal tract. For instance, a hydrogel that swells and releases its drug cargo

in the neutral to slightly alkaline environment of the intestine, while remaining collapsed in

the acidic environment of the stomach, can be designed.[7]

Microspheres: Polyelectrolyte microspheres based on sulfonate-containing polymers are

being explored as promising systems for the encapsulation and prolonged release of drugs.

[5] The sulfonic acid groups provide sites for electrostatic interactions with drug molecules,

which can modulate their release profile.
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Caption: Workflow for the use of allylsulfonic acid in polymer-based drug delivery.

Spectroscopic Analysis
Spectroscopic techniques are indispensable for the structural elucidation and quality control of

allylsulfonic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of allylsulfonic acid is expected to show characteristic

signals for the vinyl protons and the methylene protons adjacent to the sulfonate group. The

vinyl protons will exhibit complex splitting patterns due to both geminal and vicinal coupling.

The methylene protons will appear as a doublet coupled to the adjacent vinyl proton. The

acidic proton of the sulfonic acid group may be observable as a broad singlet, the chemical

shift of which is highly dependent on the solvent and concentration.

¹³C NMR: The carbon-13 NMR spectrum will show distinct signals for the two vinyl carbons

and the methylene carbon. The chemical shift of the carbon attached to the sulfonate group

will be significantly deshielded.

Infrared (IR) Spectroscopy
The IR spectrum of allylsulfonic acid is characterized by several key absorption bands:

O-H stretch: A broad and strong absorption band in the region of 3500-2500 cm⁻¹ is

characteristic of the hydroxyl group of the sulfonic acid, often with underlying C-H stretching

vibrations.

S=O stretch: Strong and distinct absorption bands corresponding to the asymmetric and

symmetric stretching of the S=O bonds are expected in the regions of 1350-1340 cm⁻¹ and

1165-1150 cm⁻¹, respectively.

C=C stretch: A band of medium intensity around 1640 cm⁻¹ corresponds to the stretching of

the carbon-carbon double bond of the allyl group.

S-O stretch: A strong absorption band in the 900-700 cm⁻¹ region is attributable to the S-O

single bond stretch.[8]

Reactivity and Stability
Allylsulfonic acid is a strong acid and its reactivity is governed by the properties of the sulfonic

acid group and the allyl moiety.

Acidity: The sulfonic acid group is highly acidic, with a pKa comparable to that of sulfuric

acid.
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Reactions of the Sulfonic Acid Group: The sulfonic acid group can undergo reactions typical

of this functional group, such as conversion to sulfonyl chlorides, sulfonamides, and

sulfonate esters.

Reactions of the Allyl Group: The double bond of the allyl group can participate in various

addition reactions, such as hydrogenation, halogenation, and polymerization.

Stability: Allylsulfonic acid is generally stable under normal storage conditions. However, it is

incompatible with strong oxidizing agents.[2] The thermal stability of sulfonic acids can be

influenced by their structure and the presence of other functional groups.[1] Desulfonation

can occur at elevated temperatures, particularly in the presence of aqueous acid.

Safety and Handling
As a strong acid, prop-2-ene-1-sulfonic acid should be handled with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood. In case of contact with skin or eyes, flush

immediately with copious amounts of water.

Conclusion
Prop-2-ene-1-sulfonic acid is a versatile chemical with a well-defined identity and a growing

range of applications, particularly in the development of advanced materials for the

pharmaceutical industry. Its ability to be incorporated into polymers for controlled drug delivery

systems highlights its potential for creating innovative therapeutic solutions. A thorough

understanding of its synthesis, properties, and reactivity is essential for researchers and

scientists seeking to harness its unique characteristics in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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